
Commercial Availability & Synthesis Guide: 1-
Isocyanato-2-methylcyclopropane

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
1-Isocyanato-2-

methylcyclopropane

CAS No.: 1016807-38-7

Cat. No.: B3373959

Get Quote

Executive Summary
1-Isocyanato-2-methylcyclopropane is a high-value, reactive building block used in medicinal

chemistry to introduce the rigid 2-methylcyclopropyl motif. Unlike common aliphatic

isocyanates, this compound is rarely available as an off-the-shelf catalog item due to its

hydrolytic instability and high volatility.

Current Sourcing Status:

Direct Purchase: Extremely limited. Most listings are "Inquire" or "Made to Order."

Recommended Strategy:In-house preparation from the commercially available carboxylic

acid precursor (2-methylcyclopropanecarboxylic acid) via the Curtius rearrangement. This

ensures reagent integrity and stereochemical control.

Part 1: Chemical Profile & Identity
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Crucial Distinction: Do not confuse this cyclopropyl compound with the acyclic isomer isobutyl

isocyanate (1-isocyanato-2-methylpropane), which is widely available but structurally distinct.

Feature Target Compound Common Confuser

Name
1-Isocyanato-2-

methylcyclopropane
Isobutyl isocyanate

Structure
Cyclopropane ring with -CH3

and -NCO
Acyclic branched chain

CAS (Racemic)
Not widely listed (See

Precursors)
1873-29-6

Formula C5H7NO C5H9NO

MW 97.12 g/mol 99.13 g/mol

Stereochemistry
Exists as cis and trans

diastereomers
Achiral (unless deuterated)

Stereochemical Considerations
The biological activity of drugs containing this motif often depends strictly on the cis vs. trans

orientation.

Trans-isomer: The methyl and isocyanate groups are on opposite sides of the ring.

Cis-isomer: The methyl and isocyanate groups are on the same side (sterically more

congested).

Part 2: Sourcing Strategy (Make vs. Buy)
Since the isocyanate itself is unstable, the supply chain relies on stable precursors. The

following table lists the primary commercially available starting materials.

Primary Precursor: 2-Methylcyclopropanecarboxylic
Acid
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This is the preferred starting material. It is stable, solid/liquid (depending on purity/isomer), and

widely stocked.

Isomer CAS Number Major Suppliers
Approx.[1][2][3]
Cost (USD)

Mix (cis/trans) 29555-02-0

Sigma-Aldrich,

Manchester Organics,

Fluorochem

~$100 / 5g

Trans (Pure) 10487-86-2
Enamine, Combi-

Blocks, BOC Sciences
~$250 / 1g

Cis (Pure) 6142-57-0
ChemNet, Custom

Synthesis Houses
High / Custom

Secondary Precursor: 2-Methylcyclopropanamine
Used for phosgenation routes. Less common than the acid.

CAS (Mix): 5163-20-2[2]

CAS (Trans-HCl): 97291-66-2

Decision Matrix: Sourcing Logic
The following diagram outlines the logical flow for acquiring this motif based on your project

needs.
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Need 1-Isocyanato-2-methylcyclopropane

Check Catalog Suppliers
(Sigma, Enamine, WuXi)

In Stock?

Purchase Isocyanate
(High Risk of Hydrolysis)

Yes (Rare)

Select Stable Precursor

No

Route A: Carboxylic Acid
(CAS 29555-02-0)

Preferred (Safety)

Route B: Amine Salt
(CAS 5163-20-2)

Alternative

Curtius Rearrangement
(DPPA or Mixed Anhydride)

Phosgenation
(Triphosgene/DIPEA)

Fresh Isocyanate Reagent
(Use Immediately)

Click to download full resolution via product page

Figure 1: Strategic decision tree for sourcing 1-isocyanato-2-methylcyclopropane. The "Acid

Route" is recommended for most medicinal chemistry applications due to higher precursor

stability.

Part 3: Technical Protocol (In-House Synthesis)
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Method A: Curtius Rearrangement (Recommended)
This protocol converts 2-methylcyclopropanecarboxylic acid directly to the isocyanate using

Diphenylphosphoryl azide (DPPA). This method avoids the use of phosgene gas and allows for

"one-pot" derivatization if the isocyanate is not isolated.

Reagents:

2-Methylcyclopropanecarboxylic acid (1.0 equiv)

Diphenylphosphoryl azide (DPPA) (1.1 equiv)

Triethylamine (TEA) (1.2 equiv)

Solvent: Toluene (anhydrous) or THF

Step-by-Step Methodology:

Activation: Dissolve the carboxylic acid in anhydrous toluene under nitrogen atmosphere.

Addition: Add TEA, followed by the dropwise addition of DPPA at 0°C.

Acyl Azide Formation: Stir at 0°C for 1 hour, then warm to room temperature (RT) for 1 hour.

Checkpoint: Monitor by TLC or LCMS (look for acyl azide intermediate, often unstable on

column).

Rearrangement: Heat the reaction mixture to 80–90°C.

Observation: Evolution of Nitrogen gas (

) indicates the rearrangement is proceeding.

Validation: Monitor IR spectrum for the appearance of the strong isocyanate peak at

~2270 cm⁻¹.

Isolation vs. Use:
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Isolation: The isocyanate can be distilled (approx bp 80–90°C, similar to precursors,

requires careful fractionation) under reduced pressure.

In-Situ Use (Preferred): Cool the solution to RT and add the nucleophile (amine/alcohol)

directly to the reaction pot to form the urea or carbamate.

Method B: Phosgenation (Alternative)
Uses 2-methylcyclopropanamine hydrochloride and Triphosgene.

Reagents:

Amine HCl salt (1.0 equiv)

Triphosgene (0.35 equiv)

DIPEA or Pyridine (excess)

DCM (Dichloromethane)

Methodology:

Suspend amine salt in DCM at 0°C.

Add base (DIPEA) to free the amine.

Add Triphosgene (dissolved in DCM) slowly. Warning: Generates Phosgene gas in situ. Must

use a scrubber.

Stir at RT for 2 hours.

Solvent swap or distill to isolate.

Part 4: Handling & Safety
1. Reactivity: Isocyanates are electrophiles that react rapidly with nucleophiles, especially

water.

Storage: If isolated, store under Argon/Nitrogen at -20°C.
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Moisture: Exposure to air converts the isocyanate back to the amine (via unstable carbamic

acid) and subsequently to the symmetric urea (precipitate).

2. Toxicology:

Sensitizer: Like all isocyanates, this compound is a potent respiratory and skin sensitizer.

Lachrymator: Low molecular weight isocyanates are volatile and irritating to eyes.

Engineering Controls: All operations must be performed in a functioning fume hood.

Part 5: References
Precursor Availability (Acid): Sigma-Aldrich Product Sheet, 2-Methylcyclopropanecarboxylic

acid. Available at:

Curtius Rearrangement Mechanism:The Curtius Rearrangement: Applications in Modern

Drug Discovery. SciSpace. Available at:

Cyclopropyl Isocyanate Safety: Oakwood Chemical SDS, Cyclopropyl isocyanate. Available

at:

General Isocyanate Synthesis:Flow chemistry synthesis of isocyanates. Google Patents

WO2021119606A1. Available at:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://lidepharma.lookchem.com/products/CasNo-6142-57-0-cis-2-methylcyclopropanecarboxylic-acid-31384041.html
https://lidepharma.lookchem.com/products/CasNo-6142-57-0-cis-2-methylcyclopropanecarboxylic-acid-31384041.html
https://www.benchchem.com/product/b3373959/docs#commercial-availability-synthesis-guide-1-isocyanato-2-methylcyclopropane
https://www.benchchem.com/product/b3373959/docs#commercial-availability-synthesis-guide-1-isocyanato-2-methylcyclopropane
https://www.benchchem.com/product/b3373959/docs#commercial-availability-synthesis-guide-1-isocyanato-2-methylcyclopropane
https://www.benchchem.com/product/b3373959/docs#commercial-availability-synthesis-guide-1-isocyanato-2-methylcyclopropane
https://www.benchchem.com/product/b3373959?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3373959?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

